Solvent Red 100

Specification

• CAS No.: 10380-30-0
• Molecular Formula: C10H7NO2
• Molecular Weight: 0

Introduction

Chemical Identity and Structure

Basic Identification

Solvent Red 100 is officially designated as C.I. Solvent Red 100 (C.I. 12716) according to the Color Index International classification system. This standardized naming convention allows for consistent identification across global manufacturing and regulatory frameworks. The compound possesses a Chemical Abstracts Service (CAS) Registry Number of 10380-30-0, which serves as its unique identifier in chemical databases and regulatory documentation.

Molecular Characteristics

From a structural perspective, Solvent Red 100 features a single azo molecular architecture. The molecular formula is C₁₆H₁₃N₅O₄ with a corresponding molecular weight of 339.31 g/mol. This specific molecular configuration contributes to its characteristic red coloration and solubility profile, which determines its compatibility with various solvent systems. The azo structure (-N=N-) forms the chromophore component responsible for the compound's coloration properties, while other functional groups within the molecule affect its solubility and application characteristics.

Manufacturing Methodology

Synthesis Route

The production of Solvent Red 100 involves a multi-step synthesis process that requires precise chemical control. The manufacturing procedure begins with two parallel diazotization reactions. In the first reaction pathway, 2-amino-4-nitrophenol undergoes diazotization and is subsequently coupled with 3-methyl-1-phenyl-1H-pyrazol-5(4H)-one to form intermediate product 1. Concurrently, 2-amino-5-nitrophenol is diazotized and coupled with the same pyrazolone compound to produce intermediate product 2.

Complexation Process

Following the formation of these two distinct intermediates, the manufacturing process advances to a critical complexation stage. This step involves combining product 1 (in 1 molar ratio) and product 2 (also in 1 molar ratio) with chromium (in 1 molar ratio) to form a 1:2 chrome complexing dye. This metal complexation significantly enhances the dye's stability characteristics, particularly regarding light fastness and heat resistance, which are crucial performance parameters for industrial applications.

Performance Properties and Industrial Applications

Primary Applications

Solvent Red 100 demonstrates versatility across numerous industrial applications, particularly those requiring colorants compatible with non-aqueous systems. The dye is specifically utilized in:

• Alcohol-based solvent systems

• Ester solvent formulations

• Varnish products requiring red coloration

• Synthetic resin manufacturing processes

• Plastic production applications requiring red pigmentation

• Wood coloration treatments

Performance Advantages

The specific molecular structure and chromium complexation of Solvent Red 100 confer several performance advantages that make it particularly suitable for industrial applications. The dye demonstrates good light fastness, indicating resistance to color fading when exposed to light sources. Additionally, its heat resistance properties allow it to maintain color stability at temperatures up to 200°C, making it suitable for applications involving elevated temperature processing or exposure.

Technical Specifications

Physical and Chemical Characteristics

The performance characteristics of Solvent Red 100 are systematically documented through standardized testing methodologies. The results of these assessments provide critical information for application engineers and formulation specialists working with this colorant. The comprehensive specifications are presented in Table 1.

Table 1: Technical Specifications of Solvent Red 100

Standard	Light Fastness	Heat-resistant(°C)	Water	Sodium Carbonate(5%)	Hydrochloric acid(5%)
ISO	Good	200	General	Well	Good
Melting point	Stable

This data demonstrates that Solvent Red 100 maintains "good" light fastness according to ISO standards, with heat resistance up to 200°C. Its stability in various chemical environments shows "general" performance in water, "well" in 5% sodium carbonate solutions, and "good" resistance to 5% hydrochloric acid exposure.

Comparative Analysis with Other Solvent Red Dyes

Stability Comparison

The technical specifications of Solvent Red 1 indicate a lower heat resistance range of 170-180°C compared to Solvent Red 100's 200°C threshold. Additionally, Solvent Red 1 demonstrates "poor-general" light fastness versus Solvent Red 100's "good" rating. These differences highlight the performance advantages that Solvent Red 100 offers in applications requiring superior heat and light stability.